N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide

• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2,2-dimethyl-N-[3-(phenylcarbamoylamino)phenyl]propanamide
• InChI: InChI=1S/C18H21N3O2/c1-18(2,3)16(22)19-14-10-7-11-15(12-14)21-17(23)20-13-8-5-4-6-9-13/h4-12H,1-3H3,(H,19,22)(H2,20,21,23)
• InChI Key: BPOYMNASTZUURK-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2

Description

N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide, also known as MLN4924, is a small molecule inhibitor that targets NEDD8-activating enzyme (NAE). NAE is an essential enzyme involved in the activation of the ubiquitin-like protein NEDD8, which regulates protein degradation and cell cycle progression. MLN4924 has shown promise as a potential anticancer agent due to its ability to induce apoptosis and inhibit tumor growth in preclinical models.

Mechanism of Action

N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide inhibits NAE, which is responsible for the activation of NEDD8. NEDD8 conjugation is an essential process for the regulation of protein degradation and cell cycle progression. Inhibition of NAE leads to the accumulation of un-conjugated NEDD8, which in turn leads to the inhibition of Cullin-RING ligases (CRLs), a family of E3 ubiquitin ligases involved in the degradation of a wide range of proteins. Inhibition of CRLs leads to the stabilization of a subset of proteins, including key regulators of the cell cycle and apoptosis, ultimately leading to cell death.
Biochemical and Physiological Effects:
N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to inhibit angiogenesis and metastasis in preclinical models of cancer. N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide has also been shown to enhance the cytotoxicity of other anticancer agents, such as cisplatin and gemcitabine.

Advantages and Limitations for Lab Experiments

N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide has several advantages as an experimental tool. It is a potent and specific inhibitor of NAE, which makes it a valuable tool for studying the role of NEDD8 conjugation in cellular processes. In addition, N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide has shown promise as a potential anticancer agent, which makes it a valuable tool for studying cancer biology. However, N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide has some limitations as an experimental tool. It is a small molecule inhibitor, which means that it may have off-target effects. In addition, N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide has not yet been tested in clinical trials, which means that its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide. One area of interest is the development of combination therapies that include N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide and other anticancer agents. Another area of interest is the identification of biomarkers that can predict response to N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide. In addition, there is interest in exploring the potential use of N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide in other diseases, such as neurodegenerative disorders and viral infections. Finally, there is interest in developing more potent and selective inhibitors of NAE that could have improved efficacy and safety profiles compared to N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide.

Synthesis Methods

The synthesis of N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide involves several steps, starting with the reaction of 3-nitrobenzoic acid with aniline to form 3-(phenylamino)benzoic acid. This compound is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with N-(tert-butoxycarbonyl)-3-aminophenylalanine methyl ester to form the desired product.

Scientific Research Applications

N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide has been extensively studied in preclinical models of cancer, where it has shown potent anticancer activity. It has been shown to induce apoptosis in a variety of cancer cell lines, including leukemia, lymphoma, breast, prostate, and lung cancer. In addition, N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide has been shown to inhibit tumor growth in mouse xenograft models of cancer.